methyl 4-[5-({[1-(hydroxymethyl)propyl]amino}methyl)-2-furyl]benzoate

• IUPAC Name: methyl 4-[5-[(1-hydroxybutan-2-ylamino)methyl]furan-2-yl]benzoate
• InChI: InChI=1S/C17H21NO4/c1-3-14(11-19)18-10-15-8-9-16(22-15)12-4-6-13(7-5-12)17(20)21-2/h4-9,14,18-19H,3,10-11H2,1-2H3
• InChI Key: XXPFQQUAJYQFCN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NCC1=CC=C(O1)C2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol

Description

Methyl 4-[5-({[1-(hydroxymethyl)propyl]amino}methyl)-2-furyl]benzoate, also known as MFA, is a compound that has been extensively studied for its potential applications in scientific research. MFA is a member of the benzofuran family of compounds and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 4-[5-({[1-(hydroxymethyl)propyl]amino}methyl)-2-furyl]benzoate is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. This compound has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This compound has also been found to inhibit the activity of the protein kinase C (PKC) signaling pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In addition to its anti-proliferative and anti-inflammatory effects, this compound has been found to induce apoptosis (programmed cell death) in cancer cells. This compound has also been found to have antioxidant effects, which could be useful in the treatment of oxidative stress-related diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 4-[5-({[1-(hydroxymethyl)propyl]amino}methyl)-2-furyl]benzoate is its high purity and yield, which makes it suitable for use in lab experiments. This compound is also relatively stable and can be stored for long periods of time. However, one limitation of this compound is its high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of methyl 4-[5-({[1-(hydroxymethyl)propyl]amino}methyl)-2-furyl]benzoate. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Another area of interest is the study of the mechanism of action of this compound, which could lead to the development of more effective treatments. Finally, the study of the biochemical and physiological effects of this compound could lead to a better understanding of its potential applications in scientific research.

Scientific Research Applications

Methyl 4-[5-({[1-(hydroxymethyl)propyl]amino}methyl)-2-furyl]benzoate has been found to have potential applications in a variety of scientific research areas. One of the main applications of this compound is in the field of cancer research. This compound has been found to have anti-proliferative effects on a variety of cancer cell lines, including breast, lung, and colon cancer. This compound has also been found to have anti-inflammatory effects, which could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.